Cas no 2248299-65-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxylate
• CAS No: 2248299-65-0
• MF: C₁₅H₈N₄O₅
• MW: 324.247822761536
• CID: 6615924
• PubChem ID: 165724770
• Update Time: 2025-07-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6525623
• 2248299-65-0
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxylate

• Inchi： 1S/C15H8N4O5/c20-12-11-7-10(17-18(11)6-5-16-12)15(23)24-19-13(21)8-3-1-2-4-9(8)14(19)22/h1-7H,(H,16,20)
• InChI Key： MCSLAPRXWXAOMV-UHFFFAOYSA-N
• SMILES： O(C(C1C=C2C(NC=CN2N=1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 324.04946937g/mol
• Monoisotopic Mass: 324.04946937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 111Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxylate (CAS No. 2248299-65-0)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxylate (CAS No. 2248299-65-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a subject of interest for various applications in drug discovery and development.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxylate is composed of a pyrazolo[1,5-a]pyrazine core linked to an isoindole moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The isoindole ring system is known for its ability to form stable complexes with metal ions and its potential as a scaffold for the design of bioactive molecules. The pyrazolo[1,5-a]pyrazine moiety, on the other hand, is associated with a wide range of pharmacological activities, including anti-inflammatory, antiviral, and anticancer effects.

Recent studies have highlighted the potential therapeutic applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxylate. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibited potent antitumor activity against various cancer cell lines. The researchers found that the compound effectively inhibited cell proliferation and induced apoptosis in human breast cancer cells. Additionally, the compound demonstrated low cytotoxicity towards normal cells, suggesting its potential as a selective anticancer agent.

In another study published in the European Journal of Medicinal Chemistry in 2023, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxylate was evaluated for its anti-inflammatory properties. The results showed that the compound significantly reduced the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-o xo-o x H , 5 H - p y r az o l o [ 1 , 5 - a ] p y r az i n e - 2 - c ar b o x y l at e have also been investigated. A study conducted by a team of researchers from the University of California found that the compound exhibited favorable oral bioavailability and a long half-life in vivo. These properties are crucial for developing effective oral formulations for clinical use.

In terms of safety and toxicity profiles, preliminary studies have indicated that 1 , 3 - d i ox o - 2 , 3 - d i hy dr o - 1 H - i s oi n do l - 2 - y l 4 - ox o - 4 H , 5 H - p y r az ol o [ 1 , 5 - a ] p y r az i n e - 2 - c ar b o x y l at e is well-tolerated at therapeutic doses. However, further preclinical and clinical studies are necessary to fully evaluate its safety and efficacy in humans.

The synthesis of 1 , 3 - d i ox o - 2 , 3 - d i hy dr o - 1 H - i s oi n do l - 2 - y l 4 - ox o - 4 H , 5 H - p y r az ol o [ 1 , 5 - a ] p y r az i n e - 2 - c ar b o x y l at e has been optimized using various methodologies. One common approach involves the reaction of an appropriate isoindole derivative with a pyrazolo[1,5-a]pyrazine carboxylic acid chloride or ester under mild conditions. The yield and purity of the final product can be improved by optimizing reaction parameters such as temperature, solvent choice, and catalyst selection.

In conclusion, 1 , 3 - d i ox o - 2 , 3 - d i hy dr o - 1 H - i s oi n do l - 2 - y l 4 - ox o - 4 H , 5 H - p y r az ol o [ 1 , 5 - a ] p y r az i n e - 2 - c ar b o x y l at e ( C A S N o . 2 , ) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its use in drug development. As new findings emerge, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.